BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (2S)-N,N-dimethylpyrrolidine-2-
carboxamide (CAS 29802-22-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(2S)-N,N-dimethylpyrrolidine-2-
Compound Name:
carboxamide

Cat. No.: B555227

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S)-N,N-dimethylpyrrolidine-2-carboxamide, also known by synonyms such as H-Pro-
NMe2 and L-Proline-N,N-dimethylamide, is a chiral derivative of the amino acid L-proline. Its
structure, featuring a pyrrolidine ring with a dimethylcarboxamide group at the 2-position,
makes it a valuable building block in medicinal chemistry and a subject of interest for various
biological applications. This technical guide provides a comprehensive overview of its
physicochemical properties, synthesis, and known biological context, presenting data in a
structured format for easy reference and comparison.

Physicochemical Properties

A summary of the key physicochemical properties of (2S)-N,N-dimethylpyrrolidine-2-
carboxamide is presented in the table below. These properties are crucial for its handling,
formulation, and application in experimental settings.
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Property Value Reference
CAS Number 29802-22-0
Molecular Formula C7H14N20 [1]
Molecular Weight 142.20 g/mol [1]
Colorless liquid (reported by
Appearance .
some suppliers)
N ] 250.2 °C at 760 mmHg
Boiling Point )
(Predicted)
) ) Not available (often cited as
Melting Point
N/A)
Density 1.017 g/cm3 (Predicted)
Solubility Soluble in polar solvents.
pKa (Predicted) 9.18£0.10
LogP (Predicted) -0.3 [1]
SMILES CN(C)C(=0O)[C@@H]1CCCN1 [1]

InChl=1S/C7H14N20/c1-
InChl 9(2)7(10)6-4-3-5-8-6/h6,8H,3-  [1]
5H2,1-2H3/t6-/m0/s1

Synthesis and Purification

The primary route for the synthesis of (2S)-N,N-dimethylpyrrolidine-2-carboxamide involves
the amidation of L-proline with dimethylamine. This can be achieved through various methods,
often requiring activation of the carboxylic acid group of proline.

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of (2S)-N,N-
dimethylpyrrolidine-2-carboxamide from L-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555227#2s-n-n-dimethylpyrrolidine-2-carboxamide-
cas-number-29802-22-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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